Cas no 898759-88-1 ([4-(1,3-dioxolan-2-yl)phenyl]-(3-methoxyphenyl)methanone)

• Product Name: [4-(1,3-dioxolan-2-yl)phenyl]-(3-methoxyphenyl)methanone
• CAS No: 898759-88-1
• MF: C₁₇H₁₆O₄
• MW: 284.306545257568
• MDL: MFCD07700001
• CID: 1946096
• PubChem ID: 24726706
• Update Time: 2025-07-18

[4-(1,3-dioxolan-2-yl)phenyl]-(3-methoxyphenyl)methanone Chemical and Physical Properties

Names and Identifiers

• [4-(1,3-dioxolan-2-yl)phenyl]-(3-methoxyphenyl)methanone
• 4'-(1,3-DIOXOLAN-2-YL)-3-METHOXYBENZOPHENONE
• AG-H-64216
• CTK5G4293
• KB-185542
• AKOS016022126
• 898759-88-1
• DTXSID80645099
• 2-[4-(3-METHOXYBENZOYL)PHENYL]-1,3-DIOXOLANE
• [4-(1,3-Dioxolan-2-yl)phenyl](3-methoxyphenyl)methanone
• MFCD07700001

• MDL： MFCD07700001
• Inchi： 1S/C17H16O4/c1-19-15-4-2-3-14(11-15)16(18)12-5-7-13(8-6-12)17-20-9-10-21-17/h2-8,11,17H,9-10H2,1H3
• InChI Key： YFIPTKDMCNNNBE-UHFFFAOYSA-N
• SMILES： O1CCOC1C1C=CC(C(C2C=CC=C(C=2)OC)=O)=CC=1

Computed Properties

• Exact Mass: 284.10500
• Monoisotopic Mass: 284.10485899Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• Density: 1.199
• Boiling Point: 451.2°C at 760 mmHg
• Flash Point: 201.1°C
• Refractive Index: 1.571
• PSA: 44.76000
• LogP: 2.97160

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on [4-(1,3-dioxolan-2-yl)phenyl]-(3-methoxyphenyl)methanone

Introduction to [4-(1,3-dioxolan-2-yl)phenyl](3-methoxyphenyl)methanone (CAS No. 898759-88-1)

[4-(1,3-dioxolan-2-yl)phenyl](3-methoxyphenyl)methanone is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 898759-88-1, represents a unique structural motif that combines a phenyl ring with a methanone group, further functionalized by a 1,3-dioxolan-2-yl moiety and a 3-methoxyphenyl group. The presence of these specific functional groups imparts distinct chemical properties and reactivity patterns, making it a valuable intermediate in the synthesis of more complex molecules.

The [4-(1,3-dioxolan-2-yl)phenyl] moiety is particularly noteworthy due to its ability to participate in various organic transformations, including nucleophilic addition and substitution reactions. This functionality has been explored in the development of novel pharmaceutical agents, where its structural features can influence both the solubility and bioavailability of the final product. Additionally, the [3-methoxyphenyl] group introduces a hydrophobic region that can enhance interactions with biological targets, thereby improving the overall efficacy of drug candidates.

Recent advancements in medicinal chemistry have highlighted the importance of such multifunctional intermediates in drug discovery. The compound [4-(1,3-dioxolan-2-yl)phenyl](3-methoxyphenyl)methanone has been utilized in the synthesis of potential therapeutic agents targeting various diseases, including neurological disorders and inflammatory conditions. Its structural framework allows for modifications that can fine-tune pharmacokinetic properties, such as metabolic stability and blood-brain barrier penetration.

In academic research, this compound has been employed as a building block for more complex scaffolds. For instance, studies have demonstrated its utility in constructing heterocyclic derivatives that exhibit promising biological activities. The [1,3-dioxolan-2-yl] group, in particular, has been shown to enhance binding affinity to certain enzymes and receptors, making it an attractive feature for medicinal chemists seeking to design next-generation drugs.

The synthesis of [4-(1,3-dioxolan-2-yl)phenyl](3-methoxyphenyl)methanone involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been developed to optimize yield and purity, ensuring that the final product meets the stringent requirements of pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been particularly effective in constructing the desired molecular architecture.

From a computational chemistry perspective, the properties of this compound have been extensively studied using molecular modeling techniques. These studies have provided insights into its interaction with biological targets at the atomic level. By understanding these interactions, researchers can design analogs with improved pharmacological profiles. Additionally, computational methods have been used to predict potential side effects and metabolic pathways, aiding in the optimization of drug candidates before they enter clinical trials.

The pharmaceutical industry has shown considerable interest in developing novel derivatives of [4-(1,3-dioxolan-2-yl)phenyl](3-methoxyphenyl)methanone. Several companies are currently exploring its potential as a lead compound for new therapies. Preclinical studies have indicated that certain derivatives exhibit significant therapeutic efficacy without notable toxicity. These findings have spurred further research into structurally related compounds and their applications in treating human diseases.

Future directions in the study of this compound include exploring its role in combinatorial chemistry and high-throughput screening assays. By integrating [4-(1,3-dioxolan-2-yl)phenyl](3-methoxyphenyl)methanone into library compounds, researchers can accelerate the discovery process and identify new drug candidates with enhanced properties. Furthermore, green chemistry principles are being applied to develop more sustainable synthetic routes for this intermediate.

In conclusion, [4-(1,3-dioxolan-2-yl)phenyl](3-methoxyphenyl)methanone (CAS No. 898759-88-1) represents a promising compound with diverse applications in pharmaceutical research and development. Its unique structural features and reactivity patterns make it an invaluable tool for designing novel therapeutic agents. As research continues to evolve, this compound is expected to play an increasingly significant role in advancing drug discovery efforts worldwide.